Cas no 388626-12-8 (TrkA Inhibitor)

• Product Name: TrkA Inhibitor
• CAS No: 388626-12-8
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 4671125
• PubChem ID: 3160258
• Update Time: 2025-10-21

TrkA Inhibitor Chemical and Physical Properties

Names and Identifiers

• DNDI1417312
• TrkA Inhibitor
• BDBM50563814
• AKOS000678621
• CHEMBL269850
• 388626-12-8
• SCHEMBL4994672
• 4-(((2-Oxoindolin-3-ylidene)methyl)amino)benzenesulfonamide
• BRD-K87484409-001-01-2
• 4-[(2-hydroxy-1H-indol-3-yl)methylideneamino]benzenesulfonamide
• SCHEMBL7899300
• HMS1704B19
• HSCI1_000359

• Inchi： 1S/C15H13N3O3S/c16-22(20,21)11-7-5-10(6-8-11)17-9-13-12-3-1-2-4-14(12)18-15(13)19/h1-9,18-19H,(H2,16,20,21)/b17-9+
• InChI Key： NCJKZPXFXOMPSP-RQZCQDPDSA-N
• SMILES： S(C1C=CC(=CC=1)/N=C/C1=C(NC2C=CC=CC=21)O)(N)(=O)=O

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Sensitiveness: Light Sensitive

Additional information on TrkA Inhibitor

TrkA Inhibitor (CAS No. 388626-12-8): A Pivotal Tool in Neurological and Oncological Research

The TrkA Inhibitor, identified by the CAS No. 388626-12-8, represents a critical advancement in targeted pharmacology, designed to modulate signaling pathways involving the Tropomyosin Receptor Kinase A (TrkA). This compound, characterized by its selective affinity for TrkA receptors, has emerged as a cornerstone in both academic research and translational medicine. Its chemical structure, comprising a benzimidazole scaffold with substituents that enhance receptor specificity, enables precise inhibition of TrkA-mediated signaling without significant off-target effects—a hallmark of modern drug design.

In neurobiology, TrkA inhibitors are indispensable for studying the role of neurotrophins like nerve growth factor (NGF) in pain modulation and neuronal survival. Recent studies highlight their potential in treating chronic neuropathic pain syndromes, where aberrant NGF-TrkA signaling exacerbates hypersensitivity. For instance, preclinical models demonstrate that CAS 388626-12-8-based compounds suppress hyperalgesia by blocking TrkA phosphorylation at tyrosine residues critical for downstream MAPK and PI3K/Akt activation. These findings align with emerging clinical trials investigating their efficacy in diabetic neuropathy and post-surgical pain management.

Beyond neuroscience, the CAS No. 388626-12-8 compound has gained traction in oncology due to TrkA’s role in tumor progression. Overexpression of TrkA is observed in certain malignancies, including non-small cell lung cancer (NSCLC) and neuroblastoma, where it promotes angiogenesis and metastasis via crosstalk with oncogenic kinases like MET. A 2023 study published in Cancer Cell revealed that combining this inhibitor with immune checkpoint blockade significantly improves survival rates in mouse models of metastatic NSCLC by dual targeting of proliferative and immune evasion pathways.

The synthesis and optimization of this TrkA inhibitor exemplify advancements in medicinal chemistry. High-throughput screening identified its core structure as a potent ATP-competitive antagonist, while structure-based drug design refined its pharmacokinetic profile—enhancing oral bioavailability from 15% to 40% through aliphatic chain modifications. Such improvements address earlier limitations observed with first-generation inhibitors, which exhibited poor blood-brain barrier penetration or rapid metabolic clearance.

In academic research settings, the compound serves as an essential tool for unraveling Trk family receptor dynamics. Researchers utilize it to dissect the molecular mechanisms underlying NGF-dependent synaptic plasticity or to model TrkA-driven cancer stem cell maintenance. Its utility extends to drug repurposing efforts; recent investigations explore its synergistic effects with approved kinase inhibitors like crizotinib against fusion-positive sarcomas.

Ethical considerations guide its application: while not classified as a controlled substance under current regulations (Rohs-compliant synthesis protocols ensure no restricted precursors are involved), strict adherence to institutional biosafety standards is mandatory due to its experimental status. Regulatory agencies such as the FDA continue monitoring phase II trials focusing on pediatric neuroblastoma patients, where preliminary data indicate tumor shrinkage without dose-limiting cardiotoxicity—a common issue with prior generations of tyrosine kinase inhibitors.

The integration of artificial intelligence-driven docking simulations has further accelerated insights into this compound’s mechanism. Machine learning models predict that its benzimidazole ring forms π-stacking interactions with TrkA’s ATP-binding pocket residues (e.g., Tyr515), stabilizing an inactive conformation distinct from other receptor tyrosine kinases like EGFR or PDGFR—thereby explaining its selectivity profile validated experimentally via kinase array assays.

In conclusion, the CAS No. 388626-12-8 compound, as a TrkA inhibitor, bridges cutting-edge chemical innovation with biomedical discovery across multiple disciplines. Its evolution—from lab bench to clinical pipelines—reflects the iterative nature of modern drug development while underscoring the therapeutic potential of precision targeting strategies against disease pathways once deemed "undruggable."